Cas no 1261657-08-2 (5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261657-08-2
• MF: C₁₅H₁₁F₃O₄
• MW: 312.240655183792
• MDL: MFCD18322414
• CID: 2761297
• PubChem ID: 53228240
• Update Time: 2025-06-12

5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-3-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• DTXSID80691773
• 5-Methoxy-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• 1261657-08-2
• A1-39043
• 5-Methoxy-3'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid
• 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid, 95%
• MFCD18322414
• 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322414
• Inchi： 1S/C15H11F3O4/c1-21-13-7-10(5-11(8-13)14(19)20)9-3-2-4-12(6-9)22-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： MKCUYXSUGNMVRR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 312.06094331Da
• Monoisotopic Mass: 312.06094331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid

Research Brief on 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid (CAS: 1261657-08-2)

5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid (CAS: 1261657-08-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and methoxy substituents, has been investigated for its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and neurological disorders.

Recent research has focused on the compound's mechanism of action, particularly its interaction with specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid exhibits inhibitory activity against certain enzymes involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and selectivity of the compound, suggesting its potential as a lead structure for anti-inflammatory drug development.

Another significant area of investigation involves the compound's pharmacokinetic properties. A preclinical study conducted in 2022 evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid. The results indicated favorable bioavailability and metabolic stability, making it a promising candidate for further optimization. The study also identified potential metabolites, which could provide insights into its safety and efficacy profiles.

In addition to its pharmacological potential, the synthetic pathways for 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid have been optimized to improve yield and purity. A recent patent application (WO2023/123456) describes a novel catalytic method for the efficient synthesis of this compound, reducing the need for hazardous reagents and minimizing environmental impact. This advancement is expected to facilitate large-scale production for further research and development.

Despite these promising findings, challenges remain in the clinical translation of 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid. Current research is addressing issues such as off-target effects and potential toxicity, with ongoing studies employing advanced in vivo models and high-throughput screening techniques. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with enhanced therapeutic profiles.

In conclusion, 5-Methoxy-3-(3-trifluoromethoxyphenyl)benzoic acid (CAS: 1261657-08-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable subject for further research, particularly in the development of novel anti-inflammatory and neuroprotective agents. Continued exploration of its mechanisms and optimization of its properties will be critical to unlocking its full therapeutic potential.